Cas no 165187-24-6 (2-chloro-3-formylbenzonitrile)

• Product Name: 2-chloro-3-formylbenzonitrile
• CAS No: 165187-24-6
• MF: C₈H₄ClNO
• MW: 165.576460838318
• MDL: MFCD08460147
• CID: 135175
• PubChem ID: 11961703
• Update Time: 2024-11-01

2-chloro-3-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyanobenzaldehyde
• Benzonitrile,2-chloro-3-formyl-
• 2-chloro-3-formylbenzonitrile
• 2-chloro-3-cyanobenzaldehde
• Benzonitrile, 2-chloro-3-formyl-
• PubChem4181
• 2-Chloro-3-cyano-benzaldehyde
• MVYGQIWGZGMFAU-UHFFFAOYSA-N
• CL8264
• FCH861572
• RL02125
• CM11868
• LS10307
• AS04488
• 2-chloro-3-cyanobenzaldehyde, AldrichC
• A810627
• AKOS006289241
• CS-W021636
• GS-4013
• DTXSID10474819
• 2-chloro-3-cyanobenzaldehyde, AldrichCPR
• 4-Fluoro-Phenyl-4-Trans-EthylcyclohexylBenzoate,2FhbpeC15H17O2F
• MFCD08460147
• J-508659
• SCHEMBL2895077
• 165187-24-6

• MDL： MFCD08460147
• Inchi： 1S/C8H4ClNO/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3,5H
• InChI Key： MVYGQIWGZGMFAU-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1C=O

Computed Properties

• Exact Mass: 164.99800
• Monoisotopic Mass: 164.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.7

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 250.9±20.0 ºC (760 Torr),
• Flash Point: 105.5±21.8 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 40.86000
• LogP: 2.02418

2-chloro-3-formylbenzonitrile Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives